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Compound of Interest

Compound Name: Hdac1-IN-8

Cat. No.: B15583609

Get Quote

Disclaimer: Information regarding the specific compound "Hdac1-IN-8" is not readily available

in the public domain. The following application notes and protocols are based on established

methodologies for other well-characterized Histone Deacetylase 1 (HDAC1) inhibitors.

Researchers should perform initial dose-response studies to determine the optimal

concentration of Hdac1-IN-8 for their specific cell lines and assays.

Introduction
Histone deacetylases (HDACs) are a class of enzymes that play a critical role in the epigenetic

regulation of gene expression. They remove acetyl groups from lysine residues on both histone

and non-histone proteins, leading to a more compact chromatin structure and generally

transcriptional repression. HDAC1, a member of the Class I HDAC family, is frequently

overexpressed in various cancers, making it a promising therapeutic target. Hdac1-IN-8 is a

putative inhibitor of HDAC1. These notes provide detailed protocols for characterizing the in

vitro effects of Hdac1-IN-8 on cancer cells.

Mechanism of Action
HDAC inhibitors, including putative HDAC1 inhibitors like Hdac1-IN-8, function by binding to

the active site of HDAC enzymes, thereby preventing the deacetylation of their substrates. This
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leads to an accumulation of acetylated histones, resulting in a more open chromatin structure

that allows for the transcription of tumor suppressor genes. Furthermore, HDAC inhibitors can

induce the acetylation of non-histone proteins, such as p53 and tubulin, affecting their stability

and function, which can lead to cell cycle arrest and apoptosis.[1][2]

Signaling Pathway
The inhibition of HDAC1 by a compound like Hdac1-IN-8 is expected to trigger a cascade of

events culminating in anti-cancer effects. A key pathway involves the tumor suppressor protein

p53. Under normal conditions, p53 is deacetylated by HDAC1, which promotes its degradation.

Inhibition of HDAC1 leads to the hyperacetylation of p53, enhancing its stability and

transcriptional activity.[1][3] This, in turn, can upregulate the expression of pro-apoptotic genes

and cell cycle inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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